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Compound of Interest

Compound Name: Cedrenol

Cat. No.: B1261940 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of cedrenol, a naturally occurring

sesquiterpene alcohol. It details its primary natural sources, presents quantitative data on its

prevalence in essential oils, and elucidates its biosynthetic pathway. Furthermore, this guide

furnishes detailed experimental protocols for the isolation and analysis of cedrenol, intended to

support further research and development.

Natural Sources of Cedrenol
Cedrenol is a sesquiterpenoid found primarily in the essential oils of conifers, particularly those

from the Cupressaceae family.[1] The principal commercial sources are various species of

cedar and juniper trees. The essential oil, commonly known as cedarwood oil, is typically

extracted from the wood, sawdust, or stumps of these trees through methods like steam

distillation or solvent extraction.[2][3]

The main species exploited for the production of cedarwood oil include:

Virginia Cedarwood:Juniperus virginiana

Texas Cedarwood:Juniperus ashei

Chinese Cedarwood:Cupressus funebris (often referred to as Juniperus funebris in older

literature)[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1261940?utm_src=pdf-interest
https://www.benchchem.com/product/b1261940?utm_src=pdf-body
https://www.benchchem.com/product/b1261940?utm_src=pdf-body
https://www.benchchem.com/product/b1261940?utm_src=pdf-body
https://www.benchchem.com/product/b1261940?utm_src=pdf-body
https://eybna.com/terpene/alpha-cedrene-terpene-profile-2/
https://thescipub.com/pdf/ajessp.2005.133.138.pdf
http://www.users.globalnet.co.uk/~nodice/new/magazine/cedar/cedar.htm
http://www.users.globalnet.co.uk/~nodice/new/magazine/cedar/cedar.htm
https://bioresources.cnr.ncsu.edu/wp-content/uploads/2018/06/BioRes_13_3_5778_Lyu_ZXLC_Distribution_Compos_Analy_Essential_Oils_Parts_Cupres_13815.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While cedrenol is a characteristic component of cedarwood oil, it is often present in smaller

quantities compared to other major sesquiterpenes like α-cedrene, thujopsene, and the

isomeric alcohol cedrol.[2][5] Cedrenol, along with cedrol and cedrene, is a key contributor to

the characteristic woody aroma of cedar.[1] It also has been identified in other plants, such as

cranberries and citrus fruits, though in much lower concentrations.[6]

Quantitative Composition of Major Cedarwood Oils
The chemical composition of cedarwood oil can vary significantly based on the species,

geographical origin, age of the wood, and the extraction method employed.[2][7] Cedrenol
itself is often a minor constituent, and many compositional analyses focus on the more

abundant related compounds. The following table summarizes the typical concentration ranges

for the major sesquiterpenoid components in the three primary types of commercial cedarwood

oil. Understanding the content of these related major compounds provides context for the

isolation and study of cedrenol.

Component
Juniperus
virginiana (Virginia)
[%]

Juniperus ashei
(Texas) [%]

Cupressus
funebris (Chinese)
[%]

α-Cedrene 18.2 - 35.0[5][8][9] 23.7 - 24.5[9] 9.3 - 16.9[10][11]

β-Cedrene 4.0 - 8.2[2][9] - 5.7[10]

Thujopsene 10.0 - 27.6[2][5]
Higher than Virginia

oil[9]

Higher than Virginia

oil[9]

Cedrol 3.0 - 25.0[2][5][8] 20.0 - 48.0[7][8] 7.6 - 24.0[10][11]

Cedrenol
Occurs in small

amounts[2]
- -

Widdrol 1.0 - 5.0[2][5]
Comparable to

Virginia oil[9]

Higher than Virginia

oil[9]

Cuparene 1.5 - 7.0[2][5] - 5.4[10]

Note: Dashes (-) indicate that specific quantitative ranges were not consistently reported in the

surveyed literature for that particular oil type. The alcohol content in Texas cedarwood oil is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1261940?utm_src=pdf-body
https://thescipub.com/pdf/ajessp.2005.133.138.pdf
https://www.ncbi.nlm.nih.gov/books/NBK552536/
https://www.benchchem.com/product/b1261940?utm_src=pdf-body
https://eybna.com/terpene/alpha-cedrene-terpene-profile-2/
https://www.researchgate.net/figure/Oxidation-reaction-pathway-catalyzed-by-P450s-in-sesquiterpene-biosynthesis-a-The_fig1_350033765
https://thescipub.com/pdf/ajessp.2005.133.138.pdf
https://ifeat.org/wp-content/uploads/2022/08/Socio-Economic-Report-cedarwood.pdf
https://www.benchchem.com/product/b1261940?utm_src=pdf-body
https://www.benchchem.com/product/b1261940?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK552536/
https://ecommons.cornell.edu/server/api/core/bitstreams/d00d6870-1b6e-4e2d-a9e8-9ee5a41048a0/content
https://img.perfumerflavorist.com/files/base/allured/all/document/2009/07/pf.PF_26_03_038_05.pdf
https://img.perfumerflavorist.com/files/base/allured/all/document/2009/07/pf.PF_26_03_038_05.pdf
https://www.ars.usda.gov/ARSUserFiles/3122/CarrollEtAl2011b.pdf
https://mmb.irost.ir/article_1300.html
https://thescipub.com/pdf/ajessp.2005.133.138.pdf
https://img.perfumerflavorist.com/files/base/allured/all/document/2009/07/pf.PF_26_03_038_05.pdf
https://www.ars.usda.gov/ARSUserFiles/3122/CarrollEtAl2011b.pdf
https://thescipub.com/pdf/ajessp.2005.133.138.pdf
https://www.ncbi.nlm.nih.gov/books/NBK552536/
https://img.perfumerflavorist.com/files/base/allured/all/document/2009/07/pf.PF_26_03_038_05.pdf
https://img.perfumerflavorist.com/files/base/allured/all/document/2009/07/pf.PF_26_03_038_05.pdf
https://thescipub.com/pdf/ajessp.2005.133.138.pdf
https://www.ncbi.nlm.nih.gov/books/NBK552536/
https://ecommons.cornell.edu/server/api/core/bitstreams/d00d6870-1b6e-4e2d-a9e8-9ee5a41048a0/content
https://ifeat.org/wp-content/uploads/2022/08/Socio-Economic-Report-cedarwood.pdf
https://ecommons.cornell.edu/server/api/core/bitstreams/d00d6870-1b6e-4e2d-a9e8-9ee5a41048a0/content
https://www.ars.usda.gov/ARSUserFiles/3122/CarrollEtAl2011b.pdf
https://mmb.irost.ir/article_1300.html
https://thescipub.com/pdf/ajessp.2005.133.138.pdf
https://thescipub.com/pdf/ajessp.2005.133.138.pdf
https://www.ncbi.nlm.nih.gov/books/NBK552536/
https://img.perfumerflavorist.com/files/base/allured/all/document/2009/07/pf.PF_26_03_038_05.pdf
https://img.perfumerflavorist.com/files/base/allured/all/document/2009/07/pf.PF_26_03_038_05.pdf
https://thescipub.com/pdf/ajessp.2005.133.138.pdf
https://www.ncbi.nlm.nih.gov/books/NBK552536/
https://www.ars.usda.gov/ARSUserFiles/3122/CarrollEtAl2011b.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


often reported as a total percentage, with a minimum of 20% being cedrol.[7][8]

Biosynthesis of Cedrenol
The biosynthesis of cedrenol, a tricyclic sesquiterpene alcohol, originates from the ubiquitous

isoprenoid pathway. The core carbon skeleton is assembled from farnesyl pyrophosphate

(FPP), which undergoes a complex cyclization followed by an oxidative functionalization. The

pathway is proposed to occur in two main stages.

Cyclization of Farnesyl Pyrophosphate (FPP): The linear C15 precursor, (2E,6E)-farnesyl

pyrophosphate, is first cyclized by a sesquiterpene synthase enzyme. Specifically, α-cedrene

synthase catalyzes the conversion of FPP into the olefin intermediate, α-cedrene.[12] This

reaction involves the formation of several cationic intermediates and significant molecular

rearrangement to form the characteristic tricyclic cedrane scaffold.

Hydroxylation of α-Cedrene: The second stage involves the introduction of a hydroxyl group

onto the α-cedrene skeleton to yield cedrenol. This oxidation is a common tailoring step in

terpenoid biosynthesis and is typically catalyzed by cytochrome P450 monooxygenases

(P450s).[6][13] These enzymes are capable of performing highly regio- and stereoselective

hydroxylations of non-activated C-H bonds.[13][14] While the specific plant-based P450

responsible for cedrenol production has not been fully characterized, microbial

biotransformation studies support this mechanism. For instance, a Rhodococcus strain has

been shown to catalyze the novel allylic oxidation of α-cedrene to produce sec-cedrenol, a
cedrenol isomer, demonstrating the enzymatic feasibility of this hydroxylation step.[15][16]

Biosynthetic Pathway of Cedrenol
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Farnesyl Pyrophosphate (FPP) α-Cedrene Synthase
(Sesquiterpene Cyclase) α-Cedrene Cytochrome P450

Monooxygenase (CYP) Cedrenol- 2Pi
+ O, + 2H⁺, + 2e⁻

- H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1261940#natural-sources-and-biosynthesis-of-
cedrenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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